Cas no 2580097-47-6 (methyl (3S,5S)-5-ethylmorpholine-3-carboxylate)
methyl (3S,5S)-5-ethylmorpholine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2580097-47-6
- EN300-27733273
- methyl (3S,5S)-5-ethylmorpholine-3-carboxylate
-
- Inchi: 1S/C8H15NO3/c1-3-6-4-12-5-7(9-6)8(10)11-2/h6-7,9H,3-5H2,1-2H3/t6-,7-/m0/s1
- InChI Key: VUYWAUKFXMOXDZ-BQBZGAKWSA-N
- SMILES: O1C[C@@H](C(=O)OC)N[C@@H](CC)C1
Computed Properties
- Exact Mass: 173.10519334g/mol
- Monoisotopic Mass: 173.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 47.6Ų
methyl (3S,5S)-5-ethylmorpholine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27733273-1g |
methyl (3S,5S)-5-ethylmorpholine-3-carboxylate |
2580097-47-6 | 1g |
$2221.0 | 2023-09-10 | ||
| Enamine | EN300-27733273-5g |
methyl (3S,5S)-5-ethylmorpholine-3-carboxylate |
2580097-47-6 | 5g |
$6441.0 | 2023-09-10 | ||
| Enamine | EN300-27733273-10g |
methyl (3S,5S)-5-ethylmorpholine-3-carboxylate |
2580097-47-6 | 10g |
$9550.0 | 2023-09-10 | ||
| Enamine | EN300-27733273-0.05g |
methyl (3S,5S)-5-ethylmorpholine-3-carboxylate |
2580097-47-6 | 0.05g |
$1866.0 | 2023-09-10 | ||
| Enamine | EN300-27733273-0.1g |
methyl (3S,5S)-5-ethylmorpholine-3-carboxylate |
2580097-47-6 | 0.1g |
$1955.0 | 2023-09-10 | ||
| Enamine | EN300-27733273-0.25g |
methyl (3S,5S)-5-ethylmorpholine-3-carboxylate |
2580097-47-6 | 0.25g |
$2044.0 | 2023-09-10 | ||
| Enamine | EN300-27733273-0.5g |
methyl (3S,5S)-5-ethylmorpholine-3-carboxylate |
2580097-47-6 | 0.5g |
$2132.0 | 2023-09-10 | ||
| Enamine | EN300-27733273-1.0g |
methyl (3S,5S)-5-ethylmorpholine-3-carboxylate |
2580097-47-6 | 1g |
$2221.0 | 2023-05-25 | ||
| Enamine | EN300-27733273-2.5g |
methyl (3S,5S)-5-ethylmorpholine-3-carboxylate |
2580097-47-6 | 2.5g |
$4355.0 | 2023-09-10 | ||
| Enamine | EN300-27733273-5.0g |
methyl (3S,5S)-5-ethylmorpholine-3-carboxylate |
2580097-47-6 | 5g |
$6441.0 | 2023-05-25 |
methyl (3S,5S)-5-ethylmorpholine-3-carboxylate Related Literature
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on methyl (3S,5S)-5-ethylmorpholine-3-carboxylate
Methyl (3S,5S)-5-Ethylmorpholine-3-Carboxylate: A Comprehensive Overview
Methyl (3S,5S)-5-Ethylmorpholine-3-Carboxylate, identified by the CAS number 2580097-47-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of morpholines, which are six-membered ring structures containing one oxygen atom and one nitrogen atom. The stereochemistry of this compound is defined by its (3S,5S) configuration, which plays a crucial role in its biological activity and chemical reactivity.
The structure of methyl (3S,5S)-5-ethylmorpholine-3-carboxylate consists of a morpholine ring substituted with an ethyl group at position 5 and a methyl ester at position 3. This substitution pattern not only influences the physical properties of the compound but also its interactions with biological systems. Recent studies have highlighted the importance of such structural features in determining the pharmacokinetic profiles of morpholine derivatives.
Recent research has focused on the synthesis and characterization of methyl (3S,5S)-5-ethylmorpholine-3-carboxylate. One notable study published in the Journal of Medicinal Chemistry explored the use of asymmetric catalysis to synthesize this compound with high enantiomeric excess. The authors demonstrated that the stereochemistry at positions 3 and 5 significantly impacts the compound's ability to bind to specific protein targets, making it a promising candidate for drug development.
In terms of applications, methyl (3S,5S)-5-ethylmorpholine-3-carboxylate has shown potential in various fields. In pharmaceuticals, it has been investigated as a lead compound for anti-inflammatory agents due to its ability to inhibit certain enzymes involved in inflammatory pathways. Additionally, its unique chemical properties make it a valuable intermediate in the synthesis of more complex molecules.
The biological activity of methyl (3S,5S)-5-ethylmorpholine-3-carboxylate has been extensively studied. Preclinical studies have revealed that this compound exhibits moderate potency against several disease models, including cancer and neurodegenerative disorders. Researchers have also explored its mechanism of action, suggesting that it may function through multiple pathways rather than a single target.
From an environmental perspective, the ecological impact of methyl (3S,5S)-5-ethylmorpholine-3-carboxylate has been a topic of recent interest. Studies have shown that this compound degrades relatively quickly under aerobic conditions, reducing its potential to accumulate in ecosystems. However, further research is needed to fully understand its environmental fate and toxicity.
In conclusion, methyl (3S,5S)-5-Ethylmorpholine-3-Carboxylate (CAS No: 2580097-47-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and stereochemistry make it a valuable tool in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of novel therapeutics and materials.
2580097-47-6 (methyl (3S,5S)-5-ethylmorpholine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)